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In the intricate landscape of cellular signaling, calcium ions (Ca²⁺) are ubiquitous second

messengers, orchestrating a vast array of physiological processes, from gene transcription and

muscle contraction to apoptosis. The ability to accurately measure and control intracellular

calcium concentrations is therefore paramount for researchers seeking to unravel these

complex pathways. 5,5'-Difluoro BAPTA (1,2-bis(2-amino-5-fluorophenoxy)ethane-N,N,N',N'-

tetraacetic acid) emerges as a critical tool in this endeavor. It is a high-selectivity calcium

chelator, a class of molecules that bind to calcium ions, effectively acting as a buffer to control

their concentration within a biological system.[1][2][3]

This guide provides a comprehensive overview of 5,5'-Difluoro BAPTA, designed for

researchers, scientists, and drug development professionals. We will delve into its chemical

properties, safety and handling protocols, and its application in experimental settings, providing

a foundation grounded in authoritative sources and practical insights.

Physicochemical Properties and Forms
5,5'-Difluoro BAPTA is a derivative of the parent chelator BAPTA. The addition of fluorine atoms

to the benzene rings modifies its Ca²⁺ binding affinity and provides a unique spectroscopic

handle for ¹⁹F-NMR studies.[4][5] It is commercially available in two primary forms, each suited
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for different experimental needs: the cell-impermeant salt form and the cell-permeant

acetoxymethyl (AM) ester form.

5,5'-Difluoro BAPTA, Tetrapotassium Salt: This form is a water-soluble salt that cannot

passively cross cell membranes.[6] It is ideal for use in cell-free systems or for introduction

into cells via methods like microinjection or patch pipette.[7]

5,5'-Difluoro BAPTA, AM Ester: To overcome the membrane barrier, the carboxyl groups of

BAPTA are masked with AM ester groups. This renders the molecule lipophilic and allows it

to permeate the cell membrane.[1][2][8] Once inside the cell, ubiquitous intracellular

esterases cleave the AM groups, trapping the active, Ca²⁺-chelating form of 5,5'-Difluoro

BAPTA in the cytosol.[1][2] It is crucial to understand that the AM ester form itself does not

bind calcium.[1][2]

The key properties of these two forms are summarized below for easy comparison.

Property
5,5'-Difluoro BAPTA, AM
Ester

5,5'-Difluoro BAPTA,
Tetrapotassium Salt

CAS Number
128255-42-5[4], 156027-00-

8[1][2]
152290-47-6[6]

Molecular Formula C₃₄H₃₈F₂N₂O₁₈ C₂₂H₁₈F₂K₄N₂O₁₀

Molecular Weight ~801 g/mol [1][2] ~665 g/mol [6]

Appearance
White to off-white crystalline

powder[4]
White solid[6]

Solubility
Soluble in DMSO, DMF,

EtOAc, CHCl₃[4]
Soluble in water[6]

Cell Permeability Membrane Permeant[2] Membrane Impermeant[6]

Ca²⁺ Dissociation Constant

(Kd)
N/A (hydrolyzed to active form) ~0.70 µM (in 1 mM Mg²⁺)[6]

Safety Data and Handling Protocols
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As a Senior Application Scientist, ensuring laboratory safety is non-negotiable. While a specific,

comprehensive Safety Data Sheet (SDS) for 5,5'-Difluoro BAPTA is not readily available in

public databases, we can establish a robust safety protocol based on supplier information and

data from structurally related fluorinated compounds. The compound is intended for Research

Use Only (RUO).[4]

General Handling:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated

area or a chemical fume hood to avoid inhalation of dust or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, rinse

the affected area thoroughly with water. For eye contact, immediately flush with copious

amounts of water for at least 15 minutes and seek medical attention.

Storage and Stability: Proper storage is critical to maintain the integrity of the compound.

5,5'-Difluoro BAPTA, AM Ester: This form is sensitive to moisture and light. It should be

stored desiccated at -20°C.[1][4] When stored correctly, it is stable for at least two years after

receipt.[4]

5,5'-Difluoro BAPTA, Tetrapotassium Salt: This salt form is more stable and should be stored

at 4°C.[6]

Disposal: Dispose of the chemical and its containers in accordance with local, regional, and

national regulations. Do not allow it to enter the environment.

Causality in Safety Procedures: The stringent storage conditions for the AM ester form are

dictated by its chemical structure. The ester linkages are susceptible to hydrolysis, a process

accelerated by moisture. Exposure to ambient humidity can prematurely cleave the AM groups,

rendering the compound unable to enter cells. Storing it at -20°C slows down any potential

degradation reactions, ensuring its efficacy for the duration of its shelf life.

Mechanism of Action and Experimental Application
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The primary function of 5,5'-Difluoro BAPTA is to act as a Ca²⁺ buffer, clamping the intracellular

Ca²⁺ concentration at a low level. This allows researchers to investigate the necessity of Ca²⁺

signaling in a given cellular process. For example, if a cellular event is blocked or attenuated

after loading cells with 5,5'-Difluoro BAPTA, it strongly implies that the event is dependent on a

Ca²⁺ signal.[1][2]

Recent studies have also uncovered Ca²⁺-independent effects of BAPTA derivatives. For

instance, intracellular BAPTA has been shown to induce apoptosis in certain cancer cell lines

by inhibiting mTORC1 and reducing the levels of the anti-apoptotic protein Mcl-1, an effect that

was not correlated with the chelator's Ca²⁺-binding affinity.[9] This highlights the importance of

using appropriate controls to distinguish between Ca²⁺-dependent and potential off-target

effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

